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Compound of Interest

Compound Name: Sulfur chloride pentafluoride

Cat. No.: B077404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Sulfur chloride pentafluoride (SF5Cl) is a highly reactive and toxic gas that serves as the

primary commercial reagent for introducing the valuable pentafluorosulfanyl (–SF5) group into

organic compounds.[1][2] Its unique properties, including high electronegativity and thermal

stability, make the –SF5 group a desirable feature in pharmaceuticals and agrochemicals.[1][3]

However, the inherent risks associated with SF5Cl necessitate a thorough understanding of its

properties and strict adherence to safety protocols. This guide provides a comprehensive

overview of the essential safety precautions, handling procedures, and emergency responses

required for the safe use of gaseous SF5Cl in a research and development setting.

Physicochemical and Toxicological Data
A clear understanding of the physical, chemical, and toxicological properties of SF5Cl is

fundamental to its safe handling. The following tables summarize key quantitative data for easy

reference.

Table 1: Physical and Chemical Properties of SF5Cl
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Property Value Reference

Molecular Formula ClF5S [4]

Molecular Weight 162.51 g/mol [4]

Appearance Colorless gas [2]

Odor Pungent [1][4]

Boiling Point -19 °C [2]

Melting Point -64 °C [2]

Density (gas, 25 °C) 6.642 g/dm³ [1][2]

Vapor Pressure
log₁₀P (mmHg) = 4.213 -

1224.5/T (K)
[1]

| Solubility | Limited in water; more soluble in organic solvents. |[4] |

Table 2: Toxicological Data for SF5Cl

Parameter Value Reference

Toxicity Highly toxic [2]

LCLo (rat, 1h) 100 ppm [5][6]

PEL (OSHA), as F 2.5 ppm [6]

TLV (ACGIH), as F 2.5 ppm [6]

| Primary Hazard | Potent pulmonary irritant |[7] |

Note: LCLo (Lethal Concentration Low) is the lowest concentration of a substance in air that

has been reported to cause death in humans or animals.

Experimental Protocols: Laboratory Synthesis of
SF5Cl
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While SF5Cl is commercially available, laboratory-scale synthesis may be required in some

research settings.[2][8] The following are detailed methodologies for common synthesis routes.

All procedures must be conducted in a well-ventilated fume hood with appropriate personal

protective equipment.

Protocol 1: Synthesis from Sulfur Tetrafluoride (SF4) and Chlorine (Cl2) with Cesium Fluoride

(CsF) Catalyst

This is one of the most efficient methods for producing SF5Cl.[1][4]

Materials: Sulfur tetrafluoride (SF4), chlorine (Cl2), cesium fluoride (CsF), a passivated metal

reactor (e.g., Monel or stainless steel) equipped with a pressure gauge and gas inlet/outlet

valves.

Procedure:

Dry the cesium fluoride catalyst under vacuum at high temperature to remove any

moisture.

Evacuate the reactor and introduce the dried CsF catalyst.

Cool the reactor to the desired reaction temperature (typically between 150-200 °C).[1]

Introduce sulfur tetrafluoride and chlorine gas into the reactor. A typical molar ratio is a

slight excess of chlorine.

Monitor the reaction progress via the pressure drop within the reactor.

After the reaction is complete, cool the reactor to room temperature.

The product mixture, containing SF5Cl, unreacted starting materials, and byproducts, is

then purified by fractional distillation at low temperatures (around -20 °C) to isolate the

SF5Cl.[1]

Protocol 2: Synthesis from Disulfur Decafluoride (S2F10) and Chlorine (Cl2)

This method involves the chlorination of S2F10.[2]
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Materials: Disulfur decafluoride (S2F10), chlorine (Cl2), a suitable reactor.

Procedure:

Introduce S2F10 and Cl2 into the reactor.

Heat the reactor to a temperature between 80-100 °C to initiate the reaction.[1]

The reaction S2F10 + Cl2 → 2 SF5Cl proceeds.[2]

Upon completion, the resulting SF5Cl is purified from any unreacted starting materials,

typically via low-temperature fractional distillation.

Mandatory Visualizations
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Preparation and Engineering Controls Personal Protective Equipment (PPE)

Gas Handling and Experimental Procedure

Emergency Response

Conduct Hazard Assessment

Work in a Certified Chemical Fume Hood

Ensure Emergency Equipment is Accessible
(Eyewash, Safety Shower, Fire Extinguisher)

Verify Cylinder Integrity and Connections

Purge System with Inert Gas

Proceed to Handling

Full-face Respirator with
Acid Gas/Organic Vapor Cartridges

Chemical-Resistant Gloves
(e.g., Nitrile or Butyl Rubber)

Flame-Retardant Lab Coat

Chemical Splash Goggles and Face Shield

Proceed to Handling

Slowly Open Cylinder Valve

Monitor for Leaks
(e.g., with a suitable detector)

Close Cylinder Valve After Use

In Case of Leak or Spill:
Evacuate Immediately

If Emergency Occurs

Alert Others and Activate Alarm If Exposed, Remove Contaminated Clothing
and Flush Affected Area with Water

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of SF5Cl.
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Reactants

Reaction Process Purification
Sulfur Tetrafluoride (SF4)

Passivated Metal Reactor
(150-200 °C)Chlorine (Cl2)

Cesium Fluoride (CsF) Catalyst

SF4 + Cl2 + CsF → SF5Cl + CsCl Low-Temperature
Fractional Distillation (~ -20 °C)

Crude Product Pure Gaseous SF5Cl

Click to download full resolution via product page

Caption: Workflow for the synthesis of SF5Cl.

Detailed Safety Precautions and Handling
Procedures
Due to its high toxicity and reactivity, handling gaseous SF5Cl requires stringent safety

measures that combine engineering controls, administrative procedures, and personal

protective equipment.

Fume Hood: All work with SF5Cl must be conducted in a certified chemical fume hood with a

high flow rate to ensure any leaks are immediately exhausted.

Gas Cabinets: Lecture bottles or cylinders of SF5Cl should be stored in a ventilated gas

cabinet.

Leak Detection: An appropriate gas detection system for acid gases or a handheld leak

detector should be available to monitor for fugitive emissions.

Ventilation: The laboratory should be well-ventilated, with negative pressure relative to

adjacent non-laboratory areas.

A standard laboratory coat and safety glasses are insufficient. The following PPE is mandatory:
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Respiratory Protection: A full-face respirator with cartridges rated for acid gases and organic

vapors is essential.[9] For higher concentrations or in emergency situations, a Self-

Contained Breathing Apparatus (SCBA) may be necessary.[9]

Eye and Face Protection: Chemical splash goggles and a full-face shield are required to

protect against splashes and gas exposure.[10]

Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, must be worn.[9]

Consider double-gloving for added protection.

Body Protection: A flame-retardant, chemical-resistant lab coat or coveralls should be worn

to protect the skin.[10] Ensure clothing covers as much of the body as possible.

Footwear: Closed-toe, chemical-resistant shoes must be worn.

Cylinder Handling: Cylinders should be secured in an upright position.[11] Use a cylinder cart

for transport; do not drag or roll cylinders.

Materials Compatibility: SF5Cl is reactive and should be stored in passivated metal

containers like Monel or stainless steel, or in fluoropolymer vessels.[1]

Storage Conditions: Store cylinders in a cool, dry, well-ventilated area away from

incompatible materials, heat, and ignition sources.

Valve Operation: Open cylinder valves slowly and ensure all connections are secure and

leak-tested before use. Close the main cylinder valve when the gas is not in use.[11]

Unused Gas: Unused SF5Cl should be returned to the supplier or disposed of in accordance

with institutional and governmental regulations. Do not attempt to vent SF5Cl to the

atmosphere.

Contaminated Materials: Any materials contaminated with SF5Cl, such as tubing, septa, or

cleaning supplies, must be treated as hazardous waste and disposed of accordingly.[12]

Emergency Procedures
Immediate and correct response to an emergency is critical to minimizing harm.
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Immediately move the affected person to fresh air.

If breathing is difficult or has stopped, trained personnel should provide artificial respiration,

avoiding direct mouth-to-mouth contact.

Seek immediate medical attention.

Immediately flush the affected area with copious amounts of water for at least 15 minutes.

[13]

For eye contact, hold the eyelids open and flush from the inside to the outside to avoid

contaminating the other eye.[13]

Remove any contaminated clothing while flushing.

Seek immediate medical attention.

If a leak is detected, evacuate the area immediately.[11][14]

Alert all personnel in the vicinity and activate the local emergency alarm.

If it is safe to do so, close the cylinder valve to stop the flow of gas.

Do not re-enter the area until it has been tested and cleared by safety professionals.

In the event of a fire involving SF5Cl cylinders, evacuate the area. Cylinders may rupture

when heated.[15]

Use an appropriate extinguishing agent for the surrounding fire.

If possible and safe, move cylinders away from the fire or cool them with water from a safe

distance.[16]

By implementing these comprehensive safety measures, researchers can mitigate the risks

associated with gaseous SF5Cl and safely leverage its unique chemical properties for scientific

advancement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. webqc.org [webqc.org]

2. Sulfur chloride pentafluoride - Wikipedia [en.wikipedia.org]

3. Synthesis and Reaction of Pentafluorosulfanyl Chloride (SF5Cl) | Semantic Scholar
[semanticscholar.org]

4. Buy Sulfur chloride pentafluoride (EVT-306583) | 13780-57-9 [evitachem.com]

5. Sulfur chloropentafluoride | ClF5S | CID 123330 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. Sulfur chloropentafluoride - Hazardous Agents | Haz-Map [haz-map.com]

7. The toxicity of sulfur pentafluoride | Health & Environmental Research Online (HERO) |
US EPA [hero.epa.gov]

8. apps.dtic.mil [apps.dtic.mil]

9. PPE for SF₆ Gas By-Products | Safety Guide for Technicians [dilo.com]

10. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

11. airgas.com [airgas.com]

12. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]

13. Emergency Procedures for Incidents Involving Chemicals | Research Safety
[researchsafety.uky.edu]

14. gov.uk [gov.uk]

15. agas.com [agas.com]

16. alsafetydatasheets.com [alsafetydatasheets.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Safety Precautions for
Handling Gaseous SF5Cl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077404#safety-precautions-for-handling-gaseous-
sf5cl]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b077404?utm_src=pdf-custom-synthesis
https://www.webqc.org/compound-SF5Cl-SF5Cl.html
https://en.wikipedia.org/wiki/Sulfur_chloride_pentafluoride
https://www.semanticscholar.org/paper/Synthesis-and-Reaction-of-Pentafluorosulfanyl-Shou-Qing/ffa496c3b95b0f71e86ce6fbc35dc433f0637825
https://www.semanticscholar.org/paper/Synthesis-and-Reaction-of-Pentafluorosulfanyl-Shou-Qing/ffa496c3b95b0f71e86ce6fbc35dc433f0637825
https://www.evitachem.com/product/evt-306583
https://pubchem.ncbi.nlm.nih.gov/compound/Sulfur-chloropentafluoride
https://haz-map.com/Agents/8305
https://hero.epa.gov/hero/index.cfm/reference/details/reference_id/6673422
https://hero.epa.gov/hero/index.cfm/reference/details/reference_id/6673422
https://apps.dtic.mil/sti/tr/pdf/AD1026817.pdf
https://dilo.com/blog/article/ppe-and-me-what-technicians-need-to-know-when-handling-sf6-gas-with-decomposition-by-products
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.airgas.com/msds/001048.pdf
https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/Mag_Cinco_5_MSDS.pdf
https://researchsafety.uky.edu/chemical-safety/cs-policies-and-procedures/injury-and-incident-reporting/incident-reporting/emergency-procedures-involving-chemicals
https://researchsafety.uky.edu/chemical-safety/cs-policies-and-procedures/injury-and-incident-reporting/incident-reporting/emergency-procedures-involving-chemicals
https://www.gov.uk/government/publications/chemical-emergencies-information-for-the-public/what-to-do-in-a-chemical-emergency
https://www.agas.com/media/wsqkczbx/safety-data-sheet.pdf
https://www.alsafetydatasheets.com/download/se/Sulphur_hexafluoride-SE_ENG.pdf
https://www.benchchem.com/product/b077404#safety-precautions-for-handling-gaseous-sf5cl
https://www.benchchem.com/product/b077404#safety-precautions-for-handling-gaseous-sf5cl
https://www.benchchem.com/product/b077404#safety-precautions-for-handling-gaseous-sf5cl
https://www.benchchem.com/product/b077404#safety-precautions-for-handling-gaseous-sf5cl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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